2-[1-(4-ethoxybenzyl)-4-(1H-indol-2-ylmethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(4-ethoxyphenyl)methyl]-4-(1H-indol-2-ylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C24H31N3O2/c1-2-29-23-9-7-19(8-10-23)16-27-13-12-26(18-22(27)11-14-28)17-21-15-20-5-3-4-6-24(20)25-21/h3-10,15,22,25,28H,2,11-14,16-18H2,1H3
• InChI Key: HYVUSMHYYSUJIS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2CCO)CC3=CC4=CC=CC=C4N3
• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol

Description

2-[1-(4-ethoxybenzyl)-4-(1H-indol-2-ylmethyl)-2-piperazinyl]ethanol, also known as EBIO, is a synthetic compound that belongs to the family of piperazine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of pharmacology and physiology.

Mechanism of Action

The mechanism of action of 2-[1-(4-ethoxybenzyl)-4-(1H-indol-2-ylmethyl)-2-piperazinyl]ethanol involves its interaction with specific ion channels and enzymes. It has been shown to activate the KCNQ and BK channels by increasing their open probability, leading to hyperpolarization of the cell membrane and inhibition of neuronal firing. 2-[1-(4-ethoxybenzyl)-4-(1H-indol-2-ylmethyl)-2-piperazinyl]ethanol also activates the sGC pathway by binding to the heme group of sGC, leading to the production of cGMP and activation of downstream signaling pathways.
Biochemical and Physiological Effects
2-[1-(4-ethoxybenzyl)-4-(1H-indol-2-ylmethyl)-2-piperazinyl]ethanol has been shown to have various biochemical and physiological effects on different tissues and organs. In the cardiovascular system, 2-[1-(4-ethoxybenzyl)-4-(1H-indol-2-ylmethyl)-2-piperazinyl]ethanol has been found to induce vasodilation, reduce blood pressure, and protect against ischemia-reperfusion injury. In the respiratory system, 2-[1-(4-ethoxybenzyl)-4-(1H-indol-2-ylmethyl)-2-piperazinyl]ethanol has been shown to inhibit airway smooth muscle contraction and reduce airway hyperresponsiveness. In the nervous system, 2-[1-(4-ethoxybenzyl)-4-(1H-indol-2-ylmethyl)-2-piperazinyl]ethanol has been found to enhance synaptic transmission, modulate neuronal excitability, and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

2-[1-(4-ethoxybenzyl)-4-(1H-indol-2-ylmethyl)-2-piperazinyl]ethanol has several advantages for lab experiments, including its high potency, selectivity, and solubility in aqueous solutions. It can be easily administered to cells or tissues through bath application or microinjection. However, 2-[1-(4-ethoxybenzyl)-4-(1H-indol-2-ylmethyl)-2-piperazinyl]ethanol also has some limitations, such as its potential toxicity at high concentrations, its short half-life in vivo, and its limited bioavailability in certain tissues.

Future Directions

There are several future directions for the research on 2-[1-(4-ethoxybenzyl)-4-(1H-indol-2-ylmethyl)-2-piperazinyl]ethanol. One potential direction is to investigate its therapeutic potential in various disease models, such as hypertension, asthma, and neurodegenerative disorders. Another direction is to explore its interaction with other ion channels and enzymes, as well as its potential synergistic effects with other compounds. Additionally, the development of novel 2-[1-(4-ethoxybenzyl)-4-(1H-indol-2-ylmethyl)-2-piperazinyl]ethanol derivatives with improved pharmacokinetic properties and selectivity could lead to the discovery of new therapeutic agents.

Scientific Research Applications

2-[1-(4-ethoxybenzyl)-4-(1H-indol-2-ylmethyl)-2-piperazinyl]ethanol has been widely used in scientific research to investigate its potential therapeutic effects on various physiological and pathological processes. It has been shown to modulate ion channels, such as the KCNQ and BK channels, which are involved in the regulation of cellular excitability and neurotransmitter release. 2-[1-(4-ethoxybenzyl)-4-(1H-indol-2-ylmethyl)-2-piperazinyl]ethanol has also been found to activate the soluble guanylate cyclase (sGC) pathway, leading to the production of cyclic guanosine monophosphate (cGMP), a second messenger that regulates various physiological processes, including smooth muscle relaxation, platelet aggregation, and neuronal signaling.